DIHYDRO CUMINYL ACETATE
DIHYDRO CUMINYL ACETATE
Perillyl acetate, also known as fema 3561, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Perillyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, perillyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Perillyl acetate is a herbal and spicy tasting compound that can be found in mandarin orange (clementine, tangerine) and sunflower. This makes perillyl acetate a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
15111-96-3
VCID:
VC0085078
InChI:
InChI=1S/C12H18O2/c1-9(2)12-6-4-11(5-7-12)8-14-10(3)13/h4,12H,1,5-8H2,2-3H3
SMILES:
CC(=C)C1CCC(=CC1)COC(=O)C
Molecular Formula:
C12H18O2
Molecular Weight:
194.27 g/mol
DIHYDRO CUMINYL ACETATE
CAS No.: 15111-96-3
Main Products
VCID: VC0085078
Molecular Formula: C12H18O2
Molecular Weight: 194.27 g/mol
| CAS No. | 15111-96-3 |
|---|---|
| Product Name | DIHYDRO CUMINYL ACETATE |
| Molecular Formula | C12H18O2 |
| Molecular Weight | 194.27 g/mol |
| IUPAC Name | (4-prop-1-en-2-ylcyclohexen-1-yl)methyl acetate |
| Standard InChI | InChI=1S/C12H18O2/c1-9(2)12-6-4-11(5-7-12)8-14-10(3)13/h4,12H,1,5-8H2,2-3H3 |
| Standard InChIKey | WTXBCFKGCNWPLS-UHFFFAOYSA-N |
| SMILES | CC(=C)C1CCC(=CC1)COC(=O)C |
| Canonical SMILES | CC(=C)C1CCC(=CC1)COC(=O)C |
| Density | 0.972-0.980 |
| Physical Description | Almost colourless or pale yellowish oily liquid; Warm-herbaceous spicy odou |
| Description | Perillyl acetate, also known as fema 3561, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Perillyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, perillyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Perillyl acetate is a herbal and spicy tasting compound that can be found in mandarin orange (clementine, tangerine) and sunflower. This makes perillyl acetate a potential biomarker for the consumption of these food products. |
| Solubility | Insoluble in water; soluble in oils Miscible at room temperature (in ethanol) |
| PubChem Compound | 61780 |
| Last Modified | Nov 11 2021 |
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